4-(6-CHLORO-5-NITRO-4-PYRIMIDINYL)-1-PIPERAZINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
4-(6-CHLORO-5-NITRO-4-PYRIMIDINYL)-1-PIPERAZINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
147539-23-9
VCID:
VC0122610
InChI:
InChI=1S/C13H18ClN5O4/c1-13(2,3)23-12(20)18-6-4-17(5-7-18)11-9(19(21)22)10(14)15-8-16-11/h8H,4-7H2,1-3H3
SMILES:
CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C(=NC=N2)Cl)[N+](=O)[O-]
Molecular Formula:
C13H18ClN5O4
Molecular Weight:
343.76 g/mol
4-(6-CHLORO-5-NITRO-4-PYRIMIDINYL)-1-PIPERAZINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER
CAS No.: 147539-23-9
Main Products
VCID: VC0122610
Molecular Formula: C13H18ClN5O4
Molecular Weight: 343.76 g/mol
| CAS No. | 147539-23-9 |
|---|---|
| Product Name | 4-(6-CHLORO-5-NITRO-4-PYRIMIDINYL)-1-PIPERAZINECARBOXYLIC ACID 1,1-DIMETHYLETHYL ESTER |
| Molecular Formula | C13H18ClN5O4 |
| Molecular Weight | 343.76 g/mol |
| IUPAC Name | tert-butyl 4-(6-chloro-5-nitropyrimidin-4-yl)piperazine-1-carboxylate |
| Standard InChI | InChI=1S/C13H18ClN5O4/c1-13(2,3)23-12(20)18-6-4-17(5-7-18)11-9(19(21)22)10(14)15-8-16-11/h8H,4-7H2,1-3H3 |
| Standard InChIKey | SIEVKGIBOLXNCK-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C(=NC=N2)Cl)[N+](=O)[O-] |
| Canonical SMILES | CC(C)(C)OC(=O)N1CCN(CC1)C2=C(C(=NC=N2)Cl)[N+](=O)[O-] |
| PubChem Compound | 21477639 |
| Last Modified | Nov 11 2021 |
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